![molecular formula C16H21F2N3O4 B2995749 4-((4-(Difluoromethoxy)phenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid CAS No. 899996-44-2](/img/structure/B2995749.png)
4-((4-(Difluoromethoxy)phenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((4-(Difluoromethoxy)phenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C16H21F2N3O4 and its molecular weight is 357.358. The purity is usually 95%.
BenchChem offers high-quality 4-((4-(Difluoromethoxy)phenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((4-(Difluoromethoxy)phenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Cyclin-Dependent Kinase (CDK) Inhibition : The compound has been investigated as a potent CDK inhibitor. CDKs play a crucial role in cell cycle regulation, and inhibiting them can halt cancer cell proliferation. Research studies have explored its efficacy against various cancer types .
- Neuroprotection : Researchers have explored its potential neuroprotective effects. The compound’s ability to modulate neuronal pathways may have implications for neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- Antibacterial and Antifungal Activity : Preliminary studies suggest that this compound exhibits antibacterial and antifungal properties. Further investigations could explore its potential as a novel antimicrobial agent .
- Anti-Inflammatory Effects : The compound’s structure indicates possible anti-inflammatory activity. Researchers may investigate its impact on inflammatory pathways and immune responses .
- Metabolic Syndrome and Diabetes : Given its unique chemical structure, researchers might explore its effects on metabolic pathways. Investigating its potential as a therapeutic agent for metabolic disorders could be valuable .
- Prodrug Design : The tert-butoxycarbonyl (Boc) protecting group in its structure suggests that it could serve as a prodrug. Researchers may investigate its use in targeted drug delivery systems, enhancing drug stability and specificity .
Cancer Research and Targeted Therapies
Neurological Disorders
Antimicrobial Properties
Inflammation and Immune Response
Metabolic Disorders
Drug Delivery Systems
properties
IUPAC Name |
4-[4-(difluoromethoxy)anilino]-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21F2N3O4/c1-20-6-8-21(9-7-20)13(15(23)24)10-14(22)19-11-2-4-12(5-3-11)25-16(17)18/h2-5,13,16H,6-10H2,1H3,(H,19,22)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXHYEUWOIDFDTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CC(=O)NC2=CC=C(C=C2)OC(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21F2N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((4-(Difluoromethoxy)phenyl)amino)-2-(4-methylpiperazin-1-yl)-4-oxobutanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.